7-Nonadecenyl

• Molecular Formula: C19H38O
• Molecular Weight: 282.5 g/mol
• InChI: InChI=1S/C19H38O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20/h12-13,20H,2-11,14-19H2,1H3/b13-12-
• InChIKey: VYEKCOVJOGIRCD-SEYXRHQNSA-N

7-Nonadecenyl: A Key Minor Pheromone Component with Distinctive Bioactivity Profile in Carposinid Moth Communication

7-Nonadecenyl, primarily studied as its (Z)-7-nonadecen-11-one derivative (CAS 63408-44-6), is a C19 monounsaturated ketone belonging to the 7-alken-11-one class of insect semiochemicals. It functions as a minor sex pheromone component in the peach fruit moth, Carposina sasakii (syn. C. niponensis), and in the Australian guava moth, Coscinoptycha improbana [1]. In these species, (Z)-7-nonadecen-11-one is co-expressed with one or more higher-carbon-number homologues, most notably (Z)-7-eicosen-11-one (C20) or (Z)-7-octadecen-11-one (C18). Its production is highly species- and population-dependent, with glandular ratios varying from 1.5% to approximately 5% relative to the major component [2].

Fits minor pheromone component studies in Carposinidae moths

May support electrophysiology (EAG, SSR) and field trapping assays

Population-dependent blend research; verify species and region specificity

• [1] Tamaki, Y., Honma, K., & Kawasaki, K. (1977). Sex Pheromone of the Peach Fruit Moth, Carposina niponensis WALSINGHAM (Lepidoptera : Carposinidae) : Isolation, Identification and Synthesis. Applied Entomology and Zoology, 12(1), 60-68. View Source
• [2] Gibb, A. R., Comeskey, D., Berndt, L., Brockerhoff, E. G., El-Sayed, A. M., Jactel, H., & Suckling, D. M. (2006). (Z)-7-Tricosene and Monounsaturated Ketones as Sex Pheromone Components of the Australian Guava Moth Coscinoptycha improbana: Identification, Field Trapping, and Phenology. Journal of Chemical Ecology, 32(1), 221-237. View Source

Why In-Class Analogs Cannot Substitute for 7-Nonadecenyl in Research and Field Applications

Within the 7-alken-11-one family, simple carbon-chain-length homologation or stereochemical alteration profoundly alters biological activity. Electroantennogram (EAG) studies on Carposina sasakii reveal that (Z)-7-nonadecen-11-one elicits a distinct response magnitude that is lower than that of the C20 homolog (Z)-7-eicosen-11-one but higher than the C18 homolog (Z)-7-octadecen-11-one [1]. Crucially, the (E)-isomer is virtually inactive, demonstrating that both chain length and double-bond geometry are non-negotiable determinants of antennal recognition [1]. Field trapping further confirms that (Z)-7-nonadecen-11-one alone is weakly attractive to certain populations, whereas the C20 homolog is strongly attractive on its own [2]. Conversely, in guava moth, (Z)-7-octadecen-11-one is the primary active component, and (Z)-7-nonadecen-11-one is a minor synergist [3]. These species- and population-specific activity profiles mean that a researcher or pest control professional cannot simply substitute one 7-alken-11-one for another without risk of complete loss of efficacy. Selection of the precise compound is mandatory for reproducible bioassays and field performance.

Chain-length specificity

C18 and C20 homologs may not replicate (Z)-7-nonadecen-11-one activity; EAG and field responses differ.

Double-bond geometry

(E)-isomer elicits negligible antennal response; substitution with trans isomer may abolish function.

Population-specific synergism

Blend ratios and minor-component synergy vary between Japanese and Korean populations; one-size formulation not transferable.

• [1] Honma, K., Kawasaki, K., & Tamaki, Y. (1978). Sex-Pheromone Activities of Synthetic 7-alken-11-ones for Male Peach Fruit Moths, Carposina niponensis WALSINGHAM (Lepidoptera: Carposinidae). Japanese Journal of Applied Entomology and Zoology, 22(2), 87-91. View Source
• [2] Han, K. S., Jung, J. K., Choi, K. H., Lee, S. W., & Boo, K. S. (2000). Sex Pheromone Composition and Male Trapping of the Peach Fruit Moth, Carposina sasakii (Matsumura) (Lepidoptera: Carposinidae) in Korea. Journal of Asia-Pacific Entomology, 3(2), 83-88. View Source
• [3] Gibb, A. R., Comeskey, D., Berndt, L., Brockerhoff, E. G., El-Sayed, A. M., Jactel, H., & Suckling, D. M. (2006). (Z)-7-Tricosene and Monounsaturated Ketones as Sex Pheromone Components of the Australian Guava Moth Coscinoptycha improbana: Identification, Field Trapping, and Phenology. Journal of Chemical Ecology, 32(1), 221-237. View Source

Quantitative Differentiation of 7-Nonadecenyl (as (Z)-7-Nonadecen-11-one) from Closest Analogs

Electroantennogram (EAG) Response Ranking: (Z)-7-Nonadecen-11-one vs. C17-C23 Homologs in Peach Fruit Moth

In electroantennogram (EAG) assays using male Carposina sasakii antennae, (Z)-7-nonadecen-11-one ranked second in activity among 12 homologues of the 7-alken-11-one series (carbon numbers 17-23). The most active compound was (Z)-7-eicosen-11-one (C20), while (Z)-7-nonadecen-11-one (C19) exhibited a lower, but clearly discernible, response. All (Z)-isomers were more potent than their corresponding (E)-isomers [1].

EAG Response Ranking

Ranked 2nd among 12 C17–C23 (Z)-7-alken-11-ones

Intermediate antennal recognition; chain-length specificity review

Higher activity for C20; (E)-isomers virtually inactive

Evidence Dimension	Electroantennogram (EAG) relative response magnitude
Target Compound Data	Second highest activity among 12 C17-C23 (Z)-7-alken-11-ones
Comparator Or Baseline	(Z)-7-eicosen-11-one (C20): highest activity; (Z)-7-octadecen-11-one (C18): lower activity; (E)-isomers: negligible activity
Quantified Difference	Rank order: (Z)-C20 > (Z)-C19 > other (Z)-homologs; (Z)-isomers > (E)-isomers
Conditions	Male peach fruit moth (Carposina sasakii) antennae, electroantennogram (EAG)

Why This Matters

The intermediate EAG potency indicates that (Z)-7-nonadecen-11-one is a biologically relevant ligand, but procurement of the precise C19 chain length is essential for assays seeking to replicate natural pheromone blend ratios or to avoid spurious results from off-target homolog activity.

• [1] Honma, K., Kawasaki, K., & Tamaki, Y. (1978). Sex-Pheromone Activities of Synthetic 7-alken-11-ones for Male Peach Fruit Moths, Carposina niponensis WALSINGHAM (Lepidoptera: Carposinidae). Japanese Journal of Applied Entomology and Zoology, 22(2), 87-91. View Source

Field Trapping Attractancy: (Z)-7-Nonadecen-11-one Alone vs. (Z)-7-Eicosen-11-one in Korean Peach Fruit Moth Populations

In field-trapping studies targeting Korean Carposina sasakii populations, lures containing (Z)-7-eicosen-11-one alone demonstrated the highest male moth capture rates, whereas (Z)-7-nonadecen-11-one alone was significantly less attractive. The major component (Z)-7-eicosen-11-one was sufficient as a bait without the minor component [1].

Field Trap Attractancy (KR)

Weakly attractive alone; major component C20 superior

Population-dependent lure design; minor component not effective solo

Korean orchards; Japanese populations may differ

Evidence Dimension	Field trap catch of male moths
Target Compound Data	Weakly attractive as a single component
Comparator Or Baseline	(Z)-7-eicosen-11-one alone: highest attractivity; mixture of both: no significant improvement over major component alone
Quantified Difference	Major component alone superior; minor component alone weakly active
Conditions	Field trapping in Korean apple and peach orchards, Carposina sasakii

Why This Matters

For monitoring or mating disruption in Korean orchards, (Z)-7-nonadecen-11-one is not an effective stand-alone lure. Procurement should be guided by population-specific pheromone biology: Korean populations respond optimally to the C20 component alone, whereas Japanese populations require a 100:5 blend.

• [1] Han, K. S., Jung, J. K., Choi, K. H., Lee, S. W., & Boo, K. S. (2000). Sex Pheromone Composition and Male Trapping of the Peach Fruit Moth, Carposina sasakii (Matsumura) (Lepidoptera: Carposinidae) in Korea. Journal of Asia-Pacific Entomology, 3(2), 83-88. View Source

Synergistic and Non-Synergistic Effects in Japanese Peach Fruit Moth Populations

In contrast to Korean populations, Japanese Carposina sasakii populations are preferentially attracted to a binary blend of (Z)-7-eicosen-11-one and (Z)-7-nonadecen-11-one. The optimal ratio was determined to be 20:1 (major:minor), and this synergy was confirmed in both field trapping and laboratory sexual stimulation assays [1]. However, later field tests at higher loading rates (1.0-3.0 mg/dispenser) failed to observe a synergistic effect, suggesting that the minor component's contribution is most evident at lower doses [2].

Synergistic Blend Ratio (JP)

20:1 ratio synergistic at low load; synergy lost at >1 mg

Blend ratio and loading critical; requires dispenser optimization

Japanese population context; dose-dependent synergy

Evidence Dimension	Synergistic enhancement of male attraction
Target Compound Data	Synergistic when blended at 20:1 ratio with (Z)-7-eicosen-11-one in Japanese populations
Comparator Or Baseline	(Z)-7-eicosen-11-one alone; blend at other ratios; higher dispenser loads
Quantified Difference	20:1 ratio yields synergistic increase; synergy not observed at higher dispenser loads (1.0-3.0 mg)
Conditions	Field trapping and laboratory bioassays in Japanese orchards, Carposina sasakii

Why This Matters

Procurement of (Z)-7-nonadecen-11-one is critical for preparing effective lures targeting Japanese peach fruit moth populations, but the loading amount and dispenser type must be carefully optimized to realize the synergistic benefit.

• [1] Tamaki, Y., Honma, K., & Kawasaki, K. (1977). Sex Pheromone of the Peach Fruit Moth, Carposina niponensis WALSINGHAM (Lepidoptera : Carposinidae) : Isolation, Identification and Synthesis. Applied Entomology and Zoology, 12(1), 60-68. View Source
• [2] Tamaki, Y., Yaginuma, K., Sato, R., Yamada, M., & Shirasaki, S. (1979). Field Tests on Attractiveness of the Synthetic Sex Pheromone of the Peach Fruit Moth, Carposina niponensis WALSINGHAM (Lepidoptera: Carposinidae). Japanese Journal of Applied Entomology and Zoology, 23(4), 240-245. View Source

Minor Component Role in Australian Guava Moth: (Z)-7-Nonadecen-11-one vs. (Z)-7-Octadecen-11-one

In the Australian guava moth, Coscinoptycha improbana, gland extracts contain four active components: (Z)-7-tricosene, (Z)-7-octadecen-11-one, (Z)-7-nonadecen-11-one, and (Z)-7-tricosen-11-one in a ratio of 65:23.5:1.5:10. (Z)-7-octadecen-11-one (C18) is the major ketone and is active as a single component. (Z)-7-nonadecen-11-one (C19) is present at only 1.5% and is weakly attractive alone; it does not synergize (Z)-7-octadecen-11-one, unlike the C23 ketone which does [1].

Guava Moth Minor Component

1.5% of gland extract; weakly attractive, non-synergistic with C18

Dispensable for basic lures; essential for full blend mimicry

Coscinoptycha improbana; precise ratio replication required

Evidence Dimension	Glandular ratio and behavioral activity
Target Compound Data	1.5% of gland extract; weakly attractive alone; non-synergistic with major ketone
Comparator Or Baseline	(Z)-7-octadecen-11-one: 23.5%, active alone; (Z)-7-tricosen-11-one: 10%, synergistic
Quantified Difference	Gland ratio 1.5% vs. 23.5%; no significant synergy observed
Conditions	GC-EAD analysis of female gland extracts, field trapping in New Zealand, Coscinoptycha improbana

Why This Matters

For guava moth monitoring, (Z)-7-nonadecen-11-one is a minor component that may be dispensable for basic trap lures. However, for research aiming to fully replicate the natural pheromone blend, its inclusion is necessary, and it must be obtained in high purity to achieve the precise 1.5% ratio.

• [1] Gibb, A. R., Comeskey, D., Berndt, L., Brockerhoff, E. G., El-Sayed, A. M., Jactel, H., & Suckling, D. M. (2006). (Z)-7-Tricosene and Monounsaturated Ketones as Sex Pheromone Components of the Australian Guava Moth Coscinoptycha improbana: Identification, Field Trapping, and Phenology. Journal of Chemical Ecology, 32(1), 221-237. View Source

Chain-Length Specificity: Activity Window Limited to C17-C20 (Z)-Homologs in Peach Fruit Moth

Field trapping experiments in peach fruit moth revealed that attractive activity is confined exclusively to (Z)-isomers of the 17- to 20-carbon homologues. Homologues with 21 or 23 carbons, regardless of double-bond geometry, failed to attract male moths [1]. This defines a narrow window of biological activity, with (Z)-7-nonadecen-11-one sitting within the active range but at a lower potency than the C20 homolog.

Chain-Length Activity Window

Class-level

Only C17–C20 (Z)-isomers attract; C21, C23 inactive

Narrow active window; correct carbon number essential

Class-level inference; verify for target species

Evidence Dimension	Attractancy in field trapping
Target Compound Data	Active as attractant (C19, within active window)
Comparator Or Baseline	C17, C18, C20 (Z)-isomers: active; C21, C23 (Z)-isomers: inactive; all (E)-isomers: inactive
Quantified Difference	Only C17-C20 (Z)-isomers show field attractancy
Conditions	Field trapping in Japanese orchards, Carposina sasakii

Why This Matters

Researchers must ensure they procure the correct carbon-number variant. A mistaken order for (Z)-7-heneicosen-11-one (C21) or (Z)-7-tricosen-11-one (C23) would yield a compound with no field activity for peach fruit moth, wasting resources and invalidating experiments.

• [1] Honma, K., Kawasaki, K., & Tamaki, Y. (1978). Sex-Pheromone Activities of Synthetic 7-alken-11-ones for Male Peach Fruit Moths, Carposina niponensis WALSINGHAM (Lepidoptera: Carposinidae). Japanese Journal of Applied Entomology and Zoology, 22(2), 87-91. View Source

Evidence-Backed Application Scenarios for 7-Nonadecenyl (as (Z)-7-Nonadecen-11-one)

Japanese Peach Fruit Moth Monitoring Lure Preparation (20:1 Blend)

Formulate polyethylene dispensers containing a 20:1 mixture of (Z)-7-eicosen-11-one and (Z)-7-nonadecen-11-one at a total loading of 0.1–0.3 mg per dispenser to achieve synergistic male attraction in Japanese orchards [1]. Higher loadings (1.0–3.0 mg) may obscure the synergistic effect, so low-load formulations are recommended [2].

Korean Peach Fruit Moth Monitoring Lure (Major Component Only)

For Korean Carposina sasakii populations, use (Z)-7-eicosen-11-one alone as the lure. Field evidence shows that inclusion of (Z)-7-nonadecen-11-one does not improve trap catch and may be unnecessary [3]. Therefore, procurement of (Z)-7-nonadecen-11-one is not required for this specific application.

Australian Guava Moth Full-Blend Research Lures

To accurately replicate the natural female pheromone blend of Coscinoptycha improbana, prepare lures containing (Z)-7-tricosene, (Z)-7-octadecen-11-one, (Z)-7-nonadecen-11-one, and (Z)-7-tricosen-11-one in the precise glandular ratio of 65:23.5:1.5:10 [4]. (Z)-7-nonadecen-11-one must be incorporated at exactly 1.5% to mimic the natural signal.

Electrophysiological Screening of Carposinid Antennal Responses

Use (Z)-7-nonadecen-11-one as a reference ligand in electroantennogram (EAG) or single sensillum recording (SSR) studies to establish baseline response profiles for Carposinidae olfactory receptors [5]. Its intermediate potency makes it a valuable comparator for evaluating novel pheromone analogs or receptor specificity.

Application

Selection Property

Validation Focus

Japanese PFM binary blend lures

Minor-component synergy requirement

Dispenser loading and ratio optimization

Korean PFM lures (major only)

Minor component dispensability

Population-specific trap efficacy

Guava moth full-blend research lures

Precise multicomponent formulation

Glandular ratio mimicry validation

Electrophysiological screening

Reported EAG response comparator

Olfactory receptor specificity benchmarking

• [1] Tamaki, Y., Honma, K., & Kawasaki, K. (1977). Sex Pheromone of the Peach Fruit Moth, Carposina niponensis WALSINGHAM (Lepidoptera : Carposinidae) : Isolation, Identification and Synthesis. Applied Entomology and Zoology, 12(1), 60-68. View Source
• [2] Tamaki, Y., Yaginuma, K., Sato, R., Yamada, M., & Shirasaki, S. (1979). Field Tests on Attractiveness of the Synthetic Sex Pheromone of the Peach Fruit Moth, Carposina niponensis WALSINGHAM (Lepidoptera: Carposinidae). Japanese Journal of Applied Entomology and Zoology, 23(4), 240-245. View Source
• [3] Han, K. S., Jung, J. K., Choi, K. H., Lee, S. W., & Boo, K. S. (2000). Sex Pheromone Composition and Male Trapping of the Peach Fruit Moth, Carposina sasakii (Matsumura) (Lepidoptera: Carposinidae) in Korea. Journal of Asia-Pacific Entomology, 3(2), 83-88. View Source
• [4] Gibb, A. R., Comeskey, D., Berndt, L., Brockerhoff, E. G., El-Sayed, A. M., Jactel, H., & Suckling, D. M. (2006). (Z)-7-Tricosene and Monounsaturated Ketones as Sex Pheromone Components of the Australian Guava Moth Coscinoptycha improbana: Identification, Field Trapping, and Phenology. Journal of Chemical Ecology, 32(1), 221-237. View Source
• [5] Honma, K., Kawasaki, K., & Tamaki, Y. (1978). Sex-Pheromone Activities of Synthetic 7-alken-11-ones for Male Peach Fruit Moths, Carposina niponensis WALSINGHAM (Lepidoptera: Carposinidae). Japanese Journal of Applied Entomology and Zoology, 22(2), 87-91. View Source